Cas no 143612-02-6 (2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl-2-(1-methylethyl)-)

• Product Name: 2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl-2-(1-methylethyl)-
• CAS No: 143612-02-6
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 108429
• Update Time: 2024-01-24

2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl-2-(1-methylethyl)-
• 2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl-2-(1-methylethyl)-(9CI)

• Inchi： 1S/C10H14O2/c1-7(2)8-6-10(3,12)5-4-9(8)11/h4-7,12H,1-3H3
• InChI Key： WRZMTCFJCIPNFG-UHFFFAOYSA-N
• SMILES： C1(=O)C=CC(O)(C)C=C1C(C)C

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 4.6

Experimental Properties

• PSA: 37.3
• LogP: 1.45870